Cas no 1214346-90-3 (3'-Fluoro-6-methoxybiphenyl-2-carboxylic acid)
3'-Fluoro-6-methoxybiphenyl-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3'-fluoro-6-methoxybiphenyl-2-carboxylic acid
- 3'-Fluoro-6-methoxybiphenyl-2-carboxylic acid
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- Inchi: 1S/C14H11FO3/c1-18-12-7-3-6-11(14(16)17)13(12)9-4-2-5-10(15)8-9/h2-8H,1H3,(H,16,17)
- InChI Key: GAFALXVTIJXJJU-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1C(=CC=CC=1C(=O)O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 295
- XLogP3: 3.1
- Topological Polar Surface Area: 46.5
3'-Fluoro-6-methoxybiphenyl-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011011826-250mg |
3'-Fluoro-6-methoxybiphenyl-2-carboxylic acid |
1214346-90-3 | 97% | 250mg |
$494.40 | 2023-09-04 | |
| Alichem | A011011826-500mg |
3'-Fluoro-6-methoxybiphenyl-2-carboxylic acid |
1214346-90-3 | 97% | 500mg |
$782.40 | 2023-09-04 | |
| Alichem | A011011826-1g |
3'-Fluoro-6-methoxybiphenyl-2-carboxylic acid |
1214346-90-3 | 97% | 1g |
$1504.90 | 2023-09-04 |
3'-Fluoro-6-methoxybiphenyl-2-carboxylic acid Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3'-Fluoro-6-methoxybiphenyl-2-carboxylic acid
3'-Fluoro-6-Methoxybiphenyl-2-Carboxylic Acid: A Comprehensive Overview
3'-Fluoro-6-methoxybiphenyl-2-carboxylic acid (CAS No: 1214346-90-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmacology. This compound, characterized by its unique biphenyl structure, incorporates a fluoro group at the 3' position and a methoxy group at the 6 position, along with a carboxylic acid moiety at the 2 position. These structural features endow it with distinctive chemical and biological properties, making it a valuable molecule for various applications.
The synthesis of 3'-fluoro-6-methoxybiphenyl-2-carboxylic acid involves a series of intricate organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and oxidation processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.
One of the most promising applications of 3'-fluoro-6-methoxybiphenyl-2-carboxylic acid lies in its potential as a lead compound in drug discovery. Studies have demonstrated that this molecule exhibits potent anti-inflammatory and antioxidant activities, making it a candidate for the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* highlighted its ability to inhibit COX-2 enzymes, which are key players in inflammatory processes.
In addition to its pharmacological applications, 3'-fluoro-6-methoxybiphenyl-2-carboxylic acid has shown remarkable potential in materials science. Its biphenyl structure confers excellent thermal stability and mechanical properties, making it an ideal candidate for advanced polymer systems. Recent studies have explored its use as a building block for high-performance polymers used in electronic devices and aerospace applications.
The chemical stability of 3'-fluoro-6-methoxybiphenyl-2-carboxylic acid is another attribute that contributes to its versatility. Its resistance to oxidative degradation under harsh conditions makes it suitable for industrial applications where durability is paramount. Furthermore, its solubility properties have been optimized through structural modifications, enhancing its utility in both aqueous and organic solvents.
From an environmental perspective, the synthesis and application of 3'-fluoro-6-methoxybiphenyl-2-carboxylic acid have been evaluated for their eco-friendliness. Researchers have developed green chemistry approaches to minimize waste generation and reduce energy consumption during production. These efforts align with global sustainability goals and highlight the compound's role in promoting environmentally responsible innovation.
In conclusion, 3'-fluoro-6-methoxybiphenyl-2-carboxylic acid stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with cutting-edge synthetic methods and diverse applications, positions it as a key molecule in advancing scientific research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its impact on various fields is expected to grow significantly.
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